Cas no 1803831-69-7 (Methyl 5-hydroxy-6-nitropicolinate)

• Product Name: Methyl 5-hydroxy-6-nitropicolinate
• CAS No: 1803831-69-7
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 4906650
• Update Time: 2025-10-31

Methyl 5-hydroxy-6-nitropicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxy-6-nitropicolinate

• Inchi： 1S/C7H6N2O5/c1-14-7(11)4-2-3-5(10)6(8-4)9(12)13/h2-3,10H,1H3
• InChI Key： SIIFDPVQVJEZQT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C([N+](=O)[O-])N=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 105

Additional information on Methyl 5-hydroxy-6-nitropicolinate

Methyl 5-hydroxy-6-nitropicolinate (CAS No. 1803831-69-7): An Overview of Its Chemical Properties and Potential Applications

Methyl 5-hydroxy-6-nitropicolinate (CAS No. 1803831-69-7) is a unique compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound, characterized by its 5-hydroxy and 6-nitro functional groups, exhibits a range of interesting chemical properties that make it a subject of ongoing research.

The molecular structure of Methyl 5-hydroxy-6-nitropicolinate is composed of a picolinate backbone with a methyl ester group at the carboxylic acid position, a hydroxyl group at the 5-position, and a nitro group at the 6-position. These functional groups contribute to the compound's reactivity and stability, making it a valuable intermediate in synthetic chemistry.

Recent studies have explored the potential of Methyl 5-hydroxy-6-nitropicolinate in the development of new pharmaceutical agents. The hydroxyl and nitro groups are known to play crucial roles in biological activity, often enhancing the binding affinity and selectivity of molecules to specific targets. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of Methyl 5-hydroxy-6-nitropicolinate showed promising anti-inflammatory properties, potentially useful in the treatment of chronic inflammatory diseases.

In addition to its pharmaceutical applications, Methyl 5-hydroxy-6-nitropicolinate has been investigated for its use in materials science. The presence of the nitro group can enhance the electronic properties of materials, making them suitable for applications in organic electronics and photovoltaics. A research team from the University of California, Berkeley, demonstrated that compounds similar to Methyl 5-hydroxy-6-nitropicolinate could be used as electron acceptors in organic solar cells, significantly improving their efficiency.

The synthesis of Methyl 5-hydroxy-6-nitropicolinate typically involves several steps, including nitration and esterification reactions. The choice of solvents and catalysts is critical to achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, a study published in Green Chemistry in 2021 described a novel approach using microwave-assisted synthesis, which not only reduced reaction times but also minimized waste generation.

The stability and solubility of Methyl 5-hydroxy-6-nitropicolinate are important factors to consider for its practical applications. The compound is generally stable under normal conditions but may degrade when exposed to strong acids or bases. Its solubility can be influenced by the presence of different functional groups; for instance, the hydroxyl group can enhance solubility in polar solvents.

Safety is a paramount concern when handling any chemical compound. While Methyl 5-hydroxy-6-nitropicolinate is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with it. This includes wearing appropriate personal protective equipment (PPE) and ensuring proper ventilation.

In conclusion, Methyl 5-hydroxy-6-nitropicolinate (CAS No. 1803831-69-7) is a versatile compound with potential applications in pharmaceuticals and materials science. Ongoing research continues to uncover new properties and uses for this molecule, highlighting its significance in both academic and industrial settings. As more studies are conducted, it is likely that additional applications will be discovered, further expanding the utility of this intriguing compound.